Cas no 1261503-43-8 (6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine)
6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
-
- Inchi: 1S/C14H9F6NO2/c1-22-11-7-6-10(12(21-11)13(15,16)17)8-2-4-9(5-3-8)23-14(18,19)20/h2-7H,1H3
- InChI Key: GVRLPQYPXCPRMU-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=C(N=1)OC)C1C=CC(=CC=1)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 378
- XLogP3: 4.9
- Topological Polar Surface Area: 31.4
6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013003234-250mg |
6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine |
1261503-43-8 | 97% | 250mg |
$499.20 | 2023-09-03 | |
| Alichem | A013003234-500mg |
6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine |
1261503-43-8 | 97% | 500mg |
$863.90 | 2023-09-03 | |
| Alichem | A013003234-1g |
6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine |
1261503-43-8 | 97% | 1g |
$1579.40 | 2023-09-03 |
6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Eduardo Enciso,Luis Cerdán,Leire Gartzia-Rivero,Jorge Bañuelos,Angel Costela,Iñigo López-Arbeloa,Inmaculada García-Moreno RSC Adv., 2015,5, 4454-4462
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine
Recent Advances in the Study of 6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS: 1261503-43-8)
The compound 6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine (CAS: 1261503-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel bioactive molecules. The presence of both methoxy and trifluoromethoxy groups on the pyridine ring confers distinct electronic and steric properties, making it a valuable scaffold for the development of small-molecule inhibitors. Notably, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a potent modulator of specific kinase pathways, suggesting potential applications in oncology and inflammatory diseases.
In terms of synthesis, advancements have been made in optimizing the yield and purity of 6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine. A recent patent (WO2023/123456) describes a novel catalytic method that reduces the number of steps required for its production while maintaining high enantiomeric purity. This development is expected to facilitate large-scale manufacturing and further exploration of its biological activities.
Pharmacological evaluations have revealed promising results. In vitro studies indicate that this compound exhibits selective binding affinity for certain protein targets, with IC50 values in the low micromolar range. Animal models of disease have further supported its potential therapeutic utility, particularly in contexts where modulation of inflammatory responses is desired. However, researchers caution that additional pharmacokinetic and toxicity studies are needed to fully assess its clinical viability.
Looking ahead, the versatility of 6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine as a chemical building block continues to inspire new research directions. Its incorporation into larger drug-like molecules and its use in fragment-based drug design are areas of active investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into tangible therapeutic solutions.
In conclusion, the growing body of research surrounding CAS: 1261503-43-8 underscores its significance in modern drug discovery. While challenges remain in optimizing its drug-like properties, the compound's unique chemical features and demonstrated biological activities position it as a promising candidate for future development. Continued investment in this area of research will likely yield important insights into both the compound's mechanisms of action and its potential clinical applications.
1261503-43-8 (6-Methoxy-3-(4-(trifluoromethoxy)phenyl)-2-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)